Cas no 1396801-66-3 (1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine)

• Product Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• CAS No: 1396801-66-3
• MF: C₁₄H₂₁N₅O₃S
• MW: 339.413241147995
• CID: 6055321
• PubChem ID: 47522275
• Update Time: 2025-07-14

1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine
• VU0530644-1
• 1396801-66-3
• AKOS024530388
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-[2-(1H-pyrazol-1-yl)ethyl]piperazine
• 4-((4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• F6057-0556
• Z821677592
• 3,5-dimethyl-4-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]sulfonyl-1,2-oxazole

• Inchi： 1S/C14H21N5O3S/c1-12-14(13(2)22-16-12)23(20,21)19-10-7-17(8-11-19)6-9-18-5-3-4-15-18/h3-5H,6-11H2,1-2H3
• InChI Key： LVNNRQHSMRTIJU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCN(CCN2C=CC=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.13651072g/mol
• Monoisotopic Mass: 339.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine

Introduction to 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine (CAS No. 1396801-66-3)

The compound 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine, identified by its CAS number 1396801-66-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic arrangement of heterocyclic moieties—specifically the 3,5-dimethyl-1,2-oxazole and pyrazole units—along with the piperazine scaffold, positions this compound as a promising candidate for further exploration.

Recent studies have highlighted the importance of sulfonyl-piperazine derivatives in the development of novel therapeutic agents. The sulfonyl group in this compound not only enhances its solubility and bioavailability but also contributes to its binding affinity with biological targets. The presence of the 3,5-dimethyl-1,2-oxazol moiety further enriches its pharmacophoric properties, making it a versatile scaffold for designing molecules with enhanced metabolic stability and reduced toxicity. These features are particularly crucial in the context of modern drug design, where optimizing pharmacokinetic profiles is paramount.

The integration of the pyrazole ring into the molecular structure introduces additional functional sites that can be exploited for modulating biological activity. Pyrazole derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer therapies. In the case of 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-yl)ethylpiperazine, the combination of these motifs suggests a multifaceted approach to drug development. This compound may exhibit dual-targeting capabilities, interacting with both receptor and enzyme-based mechanisms simultaneously.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in refining the design of such complex molecules. The use of molecular docking simulations has revealed that this compound exhibits strong binding potential with several key targets relevant to therapeutic intervention. For instance, preliminary studies indicate that it may interact with enzymes involved in metabolic pathways or receptors implicated in neurological disorders. These findings underscore the potential of this molecule as a lead compound for further medicinal chemistry optimization.

The synthesis of 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-2-(1H-pyrazol-1-y)ethylpiperazine presents unique challenges due to its intricate structure. However, recent innovations in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the desired framework efficiently. These advancements not only streamline the production process but also allow for rapid iteration and modification of the molecular structure.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays suggest that it demonstrates moderate to high affinity for certain therapeutic targets without significant off-target effects. This is a critical aspect of drug development, as minimizing side effects is essential for clinical translation. Further investigations are ongoing to fully characterize its pharmacological profile and assess its potential as an active pharmaceutical ingredient (API). The results from these experiments will provide valuable insights into its mechanism of action and therapeutic relevance.

The broader significance of this compound lies in its contribution to the expanding arsenal of pharmacological tools available for addressing complex diseases. As research continues to uncover new therapeutic targets and mechanisms, molecules like 1-(3,5-dimethyl-1,2 oxazol -4 - yl)sulfonyl - 4 - 2 -( 1 H - pyrazol - 1 - y l ) ethyl piperazine will play a crucial role in shaping future treatment strategies. By leveraging cutting-edge chemical biology approaches and integrating interdisciplinary insights from chemistry and medicine, scientists are poised to unlock new possibilities for therapeutic intervention.

Future directions for research on this compound include exploring its efficacy in preclinical models and evaluating its safety profile through toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible clinical benefits. Additionally, computational modeling techniques will continue to refine our understanding of how this molecule interacts with biological systems at a molecular level.

In conclusion, 1-(3 , 5 - dimethyl - 1 , 2 - oxazol - 4 - yl ) sulfonyl - 4 - 2 -( 1 H - pyrazol - 1 - y l ) ethyl piperazine (CAS No . 1396801663 ) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutics . Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery efforts . As research progresses , this compound holds promise for contributing significantly to advancements across multiple therapeutic domains .